5-[5-[3-(Trifluoromethyl)phenyl]-2-furylmethylene]-2-thioxothiazolidine-4-one

Specification

• Molecular Formula: C15H8F3NO2S2
• Molecular Weight: 355.4 g/mol
• IUPAC Name: (5Z)-2-sulfanylidene-5-[[5-[3-(trifluoromethyl)phenyl]furan-2-yl]methylidene]-1,3-thiazolidin-4-one
• Standard InChI: InChI=1S/C15H8F3NO2S2/c16-15(17,18)9-3-1-2-8(6-9)11-5-4-10(21-11)7-12-13(20)19-14(22)23-12/h1-7H,(H,19,20,22)/b12-7-
• Standard InChI Key: QUPFKBITVLIQNA-GHXNOFRVSA-N
• Isomeric SMILES: C1=CC(=CC(=C1)C(F)(F)F)C2=CC=C(O2)/C=C\3/C(=O)NC(=S)S3
• Canonical SMILES: C1=CC(=CC(=C1)C(F)(F)F)C2=CC=C(O2)C=C3C(=O)NC(=S)S3

Introduction

The compound 5-[5-[3-(Trifluoromethyl)phenyl]-2-furylmethylene]-2-thioxothiazolidine-4-one, also known as (5Z)-2-sulfanylidene-5-[[5-[3-(trifluoromethyl)phenyl]furan-2-yl]methylidene]-1,3-thiazolidin-4-one, is a complex organic molecule with a specific chemical structure. It belongs to the class of thiazolidinones, which are known for their diverse biological activities and applications in pharmaceutical chemistry.

Synthesis and Preparation

The synthesis of 5-[5-[3-(Trifluoromethyl)phenyl]-2-furylmethylene]-2-thioxothiazolidine-4-one typically involves multi-step reactions starting from commercially available precursors. Although specific synthesis protocols for this compound are not detailed in the available literature, similar compounds are often synthesized using condensation reactions between appropriate aldehydes and thiazolidine derivatives in the presence of catalysts or bases.

Raw Materials and Suppliers

Supplier	Country	Product List	Advantage
Shanghai Kaisen Biotechnology Co., Ltd	China	Various chemical intermediates	Offers a wide range of chemical products

Biological and Chemical Applications

While specific biological activities of 5-[5-[3-(Trifluoromethyl)phenyl]-2-furylmethylene]-2-thioxothiazolidine-4-one are not well-documented, compounds with similar structures often exhibit potential as antimicrobial, anti-inflammatory, or antifungal agents. The trifluoromethyl group and the furyl ring may enhance its lipophilicity and interaction with biological targets.

Potential Applications

• Antimicrobial Activity: Thiophene and furan derivatives have shown promising antimicrobial properties, suggesting potential applications in this area.

• Anti-inflammatory Activity: Some thiazolidine derivatives have been explored for their anti-inflammatory effects, which could be relevant for this compound as well.

Research Findings and Future Directions

Research on thiazolidine derivatives often focuses on their structural optimization to enhance biological activity. For 5-[5-[3-(Trifluoromethyl)phenyl]-2-furylmethylene]-2-thioxothiazolidine-4-one, further studies could involve molecular docking to predict interactions with specific enzymes or receptors, as well as in vitro assays to evaluate its efficacy and safety.

Data Table: Potential Biological Activities of Similar Compounds

Compound Type	Biological Activity
Thiophene Derivatives	Antimicrobial
Thiazolidine Derivatives	Anti-inflammatory
Furan Derivatives	Antifungal